2-bromo-6-methoxy-4-({methyl[2-(2-pyridinyl)ethyl]amino}methyl)phenol

• IUPAC Name: 2-bromo-6-methoxy-4-[[methyl(2-pyridin-2-ylethyl)amino]methyl]phenol
• InChI: InChI=1S/C16H19BrN2O2/c1-19(8-6-13-5-3-4-7-18-13)11-12-9-14(17)16(20)15(10-12)21-2/h3-5,7,9-10,20H,6,8,11H2,1-2H3
• InChI Key: WNVGCIAGMDMXGB-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=N1)CC2=CC(=C(C(=C2)Br)O)OC
• Molecular Formula: C16H19BrN2O2
• Molecular Weight: 351.24 g/mol

Description

2-bromo-6-methoxy-4-({methyl[2-(2-pyridinyl)ethyl]amino}methyl)phenol is a chemical compound that has been widely researched due to its potential applications in the field of medicine. This compound has been found to possess various biological activities, including antimicrobial, antiviral, and anticancer properties.

Mechanism of Action

The mechanism of action of 2-bromo-6-methoxy-4-({methyl[2-(2-pyridinyl)ethyl]amino}methyl)phenol is not fully understood. However, studies have suggested that this compound may act by inhibiting the activity of enzymes involved in the synthesis of bacterial cell walls and viral replication.
Biochemical and Physiological Effects:
In addition to its antimicrobial and antiviral activities, this compound has been found to possess anticancer properties. It has been reported to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Furthermore, this compound has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-bromo-6-methoxy-4-({methyl[2-(2-pyridinyl)ethyl]amino}methyl)phenol in lab experiments is its broad-spectrum antimicrobial and antiviral activity. This makes it a potential candidate for the development of new antimicrobial and antiviral agents. However, one limitation of this compound is its toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for the research of 2-bromo-6-methoxy-4-({methyl[2-(2-pyridinyl)ethyl]amino}methyl)phenol. One potential direction is the development of new antimicrobial and antiviral agents based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer and other diseases. Finally, more research is needed to evaluate the toxicity of this compound and its potential side effects in vivo.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in the field of medicine. It possesses antimicrobial, antiviral, and anticancer properties and has been found to have anti-inflammatory and antioxidant effects. While there are limitations to its use in vivo, this compound remains a promising candidate for the development of new drugs and therapies.

Synthesis Methods

The synthesis of 2-bromo-6-methoxy-4-({methyl[2-(2-pyridinyl)ethyl]amino}methyl)phenol involves the reaction of 6-methoxy-2-nitrophenol with 2-(2-pyridinyl)ethylamine in the presence of a reducing agent such as zinc and hydrochloric acid. The resulting intermediate is then treated with bromine to obtain the final product. This synthesis method has been reported in several scientific journals and has been found to be efficient and reproducible.

Scientific Research Applications

2-bromo-6-methoxy-4-({methyl[2-(2-pyridinyl)ethyl]amino}methyl)phenol has been extensively studied for its potential applications in the field of medicine. It has been found to possess antimicrobial activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis (VRE). Additionally, this compound has been reported to exhibit antiviral activity against herpes simplex virus type 1 (HSV-1) and influenza virus.